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Compound of Interest

Compound Name: 1,1-Ethanedisulfonyl chloride

Cat. No.: B8530596 Get Quote

Part 1: Executive Hazard Assessment
1,1-Ethanedisulfonyl chloride (CAS: 99591-77-2) is a geminal disulfonyl chloride. While less

volatile than its methanesulfonyl analogs, it presents a dual-threat profile: extreme corrosivity

and violent water reactivity.

Unlike standard organic reagents, this compound hydrolyzes rapidly upon contact with

atmospheric moisture or mucosal membranes, releasing hydrochloric acid (HCl) gas and 1,1-

ethanedisulfonic acid. This reaction is exothermic and can cause immediate, irreversible tissue

damage.

Critical Hazard Profile:

Physical State: Viscous liquid (MP: -1°C, BP: ~256°C) [1].[1]

Primary Risks: Skin corrosion (Category 1B), Serious eye damage, Respiratory toxicity [2].[2]

[3]

Reactivity: Reacts violently with water/bases; incompatible with strong oxidizers.

Part 2: Personal Protective Equipment (PPE)
Architecture
Effective protection against sulfonyl chlorides requires a "Defense-in-Depth" strategy. Standard

laboratory PPE is often insufficient due to the permeation characteristics of chlorinated sulfur
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compounds.

2.1 Glove Selection Matrix
Warning: Standard disposable nitrile gloves provide only incidental splash protection. Sulfonyl

chlorides can permeate thin nitrile (<4 mil) in under 5 minutes.

Task Category
Primary Glove
Layer

Secondary Glove
Layer

Rationale

Routine Synthesis

(Pipetting, Weighing)

Laminated Film (Silver

Shield/4H)
Nitrile (5-8 mil) (Outer)

Laminate provides

>4hr breakthrough;

outer nitrile provides

grip and dexterity.

High Dexterity (Micro-

scale <1mL)

Double Nitrile

(Orange/Green)
Nitrile (Standard)

"Double-gloving"

creates a sacrificial

outer layer. Change

immediately upon

splash.[4]

Spill Cleanup / Bulk

Transfer
Butyl Rubber or Viton None

Thick polymer

required to resist bulk

liquid saturation and

degradation.

2.2 Respiratory & Eye Protection[2][5][6][7][8]
Primary Engineering Control: All handling must occur within a certified chemical fume hood

operating at face velocity >100 fpm.

Respiratory Protection: If work outside the hood is unavoidable (e.g., reactor maintenance),

use a Full-Face Respirator with Multi-Gas (Organic Vapor + Acid Gas) cartridges [3]. The

acid gas component is critical to neutralize evolved HCl.

Eye Protection: Chemical splash goggles (ventless or indirect vent) are mandatory. Face

shields should be worn over goggles during transfers >50 mL.

2.3 PPE Decision Logic (Visualization)
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Task Assessment Volume > 10 mL?

Inside Fume Hood?
Yes

Level 1: Double Nitrile + Goggles
(Immediate Change on Splash)

No (<10 mL)

Level 2: Silver Shield Liner +
Nitrile Outer + Face ShieldYes

Level 3: Full Face Resp (OV/AG) +
Butyl Gloves + Tychem Suit

No (Spill/Maintenance)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting appropriate PPE based on operational volume and

engineering controls.

Part 3: Operational Protocol
3.1 Pre-Operational Setup

Moisture Control: Ensure all glassware is flame-dried or oven-dried (120°C). 1,1-
Ethanedisulfonyl chloride will degrade in wet glassware, releasing HCl gas that can over-

pressurize sealed vessels.

Trap Setup: Connect the reaction vessel vent to a scrubbing trap containing 10% NaOH or

saturated Sodium Bicarbonate (

) to neutralize evolved HCl fumes.

3.2 Transfer Techniques
Preferred: Cannula or positive-pressure syringe transfer. Avoid open pouring to minimize

aerosol generation.

Syringe Note: Use glass syringes with Teflon-tipped plungers. The compound may swell

rubber seals in standard plastic syringes, causing jamming.

3.3 Neutralization & Disposal (The "Ice-Base" Method)
CRITICAL SAFETY RULE: Never add water directly to 1,1-Ethanedisulfonyl chloride. The

reaction is violent and can spray corrosive liquid.
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Step-by-Step Disposal Protocol:

Prepare Quench Solution: In a large beaker, prepare a 5-10% solution of Sodium Carbonate

(

) or Sodium Hydroxide (

).

Thermal Control: Place the beaker in an ice-water bath. The hydrolysis reaction is highly

exothermic.

Slow Addition: Using a dropping funnel or pipette, add the sulfonyl chloride waste dropwise

into the stirring basic solution.

pH Monitoring: Ensure the solution remains basic (pH > 9). If it turns acidic, add more base.

Disposal: Once neutralized and at room temperature, the aqueous waste can be disposed of

according to local hazardous waste regulations (typically as aqueous organic waste) [4].

3.4 Neutralization Workflow (Visualization)
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1,1-Ethanedisulfonyl Chloride Waste

Add Waste to Base SLOWLY
(Dropwise with Stirring)

Do NOT add water to waste

Prepare 10% NaOH/Na2CO3
in Ice Bath

Check pH

Is pH > 9?

Add more Base

No

Dispose as Aqueous Waste

Yes

Click to download full resolution via product page

Figure 2: Safe neutralization workflow. Note the unidirectional flow of adding waste TO the

base.

Part 4: Emergency Response
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Scenario Immediate Action Secondary Action

Skin Contact

Drench immediately in safety

shower for 15 mins. Remove

contaminated clothing while

under water.[3][8]

Seek medical attention.[3][6][7]

[8] Do not apply neutralizing

creams (burn hazard).

Eye Contact
Irrigate at eyewash station for

15 mins. Hold eyelids open.

Transport to ER immediately.

Ocular damage can be

delayed.

Spill (< 10mL)
Cover with dry sand or

vermiculite.

Scoop into a dry container.

Neutralize cautiously in a

hood.[9]

Spill (> 100mL)

Evacuate area. Do not attempt

cleanup without SCBA and

chemical suit.

Contact EHS/Hazmat team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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